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Compound of Interest

Compound Name: L-803087

cat. No.: B1237454

Application Notes and Protocols: L-803087

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and vehicle preparation of
L-803087, a potent and selective somatostatin receptor 4 (sst4) agonist. The protocols and
data presented are intended to guide researchers in the effective use of this compound in both
in vitro and in vivo studies.

L-803087: A Selective sst4 Receptor Agonist

L-803087 is a non-peptide small molecule that acts as a selective agonist for the somatostatin
receptor subtype 4 (sst4). It exhibits high affinity for the sst4 receptor with a Ki of 0.7 nM,
showing significantly lower affinity for other somatostatin receptor subtypes.[1][2][3] This
selectivity makes L-803087 a valuable tool for investigating the physiological and
pathophysiological roles of the sst4 receptor.

Solubility of L-803087

The solubility of L-803087 is a critical factor for its use in experimental settings. Based on
available data, the solubility of L-803087 in a common laboratory solvent is summarized below.

Solvent Concentration Notes

Prepare fresh or store aliquots

Dimethyl Sulfoxide (DMSO) 10 mM
at -20°C or -80°C.
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Note: Quantitative solubility data in other common solvents such as ethanol, PBS, or saline are
not readily available in the public domain. It is recommended to perform small-scale solubility
tests before preparing large batches for experimental use.

Vehicle Preparation Protocols

In Vitro Studies: Preparation of a 10 mM Stock Solution
in DMSO

This protocol describes the preparation of a 10 mM stock solution of L-803087 in DMSO,
suitable for most in vitro applications.

Materials:

L-803087 powder

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Calibrated pipettes

Protocol:

o Calculate the required mass of L-803087:

o The molecular weight of L-803087 is 483.59 g/mol .

o To prepare 1 mL of a 10 mM stock solution, weigh out 0.484 mg of L-803087.

o Dissolution:

o Add the weighed L-803087 to a sterile microcentrifuge tube.

o Add the appropriate volume of DMSO (e.g., 1 mL for a 10 mM solution from 0.484 mg).

o Vortex briefly to dissolve the compound completely. Gentle warming (e.g., in a 37°C water
bath) may assist in dissolution.
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o Storage:
o For short-term storage (up to 1 month), store the stock solution at -20°C.[1]

o For long-term storage (up to 6 months), aliquot the stock solution into smaller volumes to
avoid repeated freeze-thaw cycles and store at -80°C.[1]

In Vivo Studies: Suggested Protocol for Oral
Suspension

Directly validated protocols for the in vivo administration of L-803087 are not widely published.
However, based on protocols for other poorly water-soluble somatostatin receptor agonists, the
following suspension preparation in methylcellulose is a recommended starting point. Note:
This is a suggested protocol and may require optimization for your specific experimental needs.

Materials:

L-803087 powder

1.25% Methylcellulose (MC) solution in sterile, distilled water

Mortar and pestle

Sterile tubes

Sonicator

Protocol:
o Calculate the required mass of L-803087:

o Determine the desired dose (e.g., in mg/kg) and the dosing volume (e.g., in mL/kg) for
your animal model.

o Calculate the total mass of L-803087 needed for the number of animals to be dosed.

o Preparation of the Suspension:
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o Weigh the required amount of L-803087 powder.
o Triturate the powder in a mortar and pestle to a fine consistency.

o Gradually add a small volume of the 1.25% methylcellulose solution to the powder and mix
to form a paste.

o Continue to add the vehicle in small increments while mixing until the desired final volume
is reached, ensuring a homogenous suspension.

o Transfer the suspension to a sterile tube.

e Homogenization:

o Sonicate the suspension to ensure uniform particle size and distribution immediately
before administration.

e Administration:
o Administer the suspension orally to the animals at the calculated volume.
o Continuously stir the suspension during the dosing procedure to maintain homogeneity.

Signaling Pathway of the sst4 Receptor

L-803087 exerts its effects by activating the sst4 receptor, a G-protein coupled receptor
(GPCR). The activation of the sst4 receptor initiates an intracellular signaling cascade that
primarily involves the inhibition of adenylyl cyclase.
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Caption: sst4 Receptor Signaling Pathway

Experimental Workflow: Vehicle Preparation

The following diagram illustrates the general workflow for preparing L-803087 for experimental
use.
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Caption: L-803087 Vehicle Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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